Cas no 151-83-7 (methohexital)

• Product Name: methohexital
• CAS No: 151-83-7
• Molecular Formula: C₁₄H₁₈N₂O₃
• Molecular Weight: 262.30432
• CID: 36606
• PubChem ID: 9034

methohexital Properties

Names and Identifiers

• methohexital
• Brevital
• Brietal
• Methhexital
• Methodrexitone
• Methohexiton
• methohexitone
• 1-Methyl-5-(1-methylpent-2-ynyl)-5-prop-2-enyl-hexahydropyrimidine-2,4,6-trione
• compound22451
• Compound 25398
• Methohexital solution
• Compound 22451
• N01AF01
• METHOHEXITAL CIV [USP-RS]
• CHEBI:102216
• Metohexital
• METHOHEXITAL (MART.)
• 5-hex-3-yn-2-yl-1-methyl-5-prop-2-enyl-1,3-diazinane-2,4,6-trione
• EINECS 205-798-6
• Methohexital (Mixture of Diastereomers)
• DB00474
• Methohexitalum [INN-Latin]
• DL-1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+-)-
• 5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
• .alpha.-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
• METHOHEXITAL [USP MONOGRAPH]
• 5-allyl-5-(hex-3-yn-2-yl)-1-methylpyrimidine-2,4,6(1h,3h,5h)-trione
• Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-
• BM164664
• 1-methyl-5-(1-methyl-2-pentynyl)-5-allyl-barbituric acid
• Methohexital civ
• Methohexital (USP:INN:BAN)
• METHOHEXITAL [INN]
• 151-83-7
• DTXCID903287
• Methohexital (USP/INN)
• METHOHEXITAL [VANDF]
• C07844
• Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-, (.+/-.)-
• Metoesital
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (.+/-.)-
• Metohexital [INN-Spanish]
• DEA No. 2264
• Q851813
• 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-(prop-2-en-1-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
• GTPL7233
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+/-)-
• 5-Allyl-1-methyl-5-(1-methyl-pent-2-ynyl)-pyrimidine-2,4,6-trione
• A809228
• METHOHEXITAL [MI]
• (+-)-5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
• Methohexital [USP:INN:BAN]
• Metoesital [DCIT]
• Epitope ID:117125
• 5-(hex-3-yn-2-yl)-6-hydroxy-3-methyl-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione
• Enallynymalum
• E5B8ND5IPE
• 2,4(3H,5H)-Pyrimidinedione, 6-hydroxy-3-methyl-5-(1-methyl-2-pentyn-1-yl)-5-(2-propen-1-yl)-
• Metohexital (INN-Spanish)
• 5-(hex-3-yn-2-yl)-1-methyl-5-(prop-2-en-1-yl)-1,3-diazinane-2,4,6-trione
• Methohexital 1.0 mg/ml in Methanol
• Enallynymall
• 5-Allyl-5-(3-hexyn-2-yl)-1-methylbarbituric acid
• NS00006329
• METHOHEXITAL [WHO-DD]
• CHEMBL7413
• alpha-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
• SCHEMBL80729
• Methohexital (Mixture of Diastereomers) (1mg/ml in Acetonitrile)
• 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-prop-2-en-1-ylpyrimidine-2,4,6(1H,3H,5H)-trione
• N05CA15
• Methohexitalum
• METHOHEXITAL (USP MONOGRAPH)
• METHOHEXITAL CIV (USP-RS)
• METHOHEXITAL [MART.]
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-
• D04985
• 18652-93-2
• NZXKDOXHBHYTKP-UHFFFAOYSA-N
• UNII-E5B8ND5IPE
• (+/-)-5-allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
• Methohexitalum (INN-Latin)
• DTXSID1023287
• DB-043117

• InChIKey： NZXKDOXHBHYTKP-UHFFFAOYSA-N
• Inchi： 1S/C14H18N2O3/c1-5-7-8-10(3)14(9-6-2)11(17)15-13(19)16(4)12(14)18/h6,10H,2,5,9H2,1,3-4H3,(H,15,17,19)
• SMILES： CCC#CC(C1(C(=O)NC(=O)N(C)C1=O)CC=C)C

Computed Properties

• Exact Mass: 262.13200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 262.131742
• Heavy Atom Count: 19
• Complexity: 497
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 66.5

Experimental Properties

• LogP: 1.57330
• PSA: 66.48000
• Refractive Index: 1.504
• Boiling Point: °Cat760mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: °C
• FEMA: 2385
• Density: 1.113